Cas no 2580094-94-4 (methyl (4S)-3-(2S)-2-aminopropanoyl-2,2-dimethyl-1,3-oxazolidine-4-carboxylate)

• Product Name: methyl (4S)-3-(2S)-2-aminopropanoyl-2,2-dimethyl-1,3-oxazolidine-4-carboxylate
• CAS No: 2580094-94-4
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• CID: 5657512
• PubChem ID: 165889207
• Update Time: 2025-07-27

methyl (4S)-3-(2S)-2-aminopropanoyl-2,2-dimethyl-1,3-oxazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580094-94-4
• EN300-27724218
• methyl (4S)-3-[(2S)-2-aminopropanoyl]-2,2-dimethyl-1,3-oxazolidine-4-carboxylate
• methyl (4S)-3-(2S)-2-aminopropanoyl-2,2-dimethyl-1,3-oxazolidine-4-carboxylate

• Inchi： 1S/C10H18N2O4/c1-6(11)8(13)12-7(9(14)15-4)5-16-10(12,2)3/h6-7H,5,11H2,1-4H3/t6-,7-/m0/s1
• InChI Key： NAIZHVPWLGQBRS-BQBZGAKWSA-N
• SMILES： O1C[C@@H](C(=O)OC)N(C([C@H](C)N)=O)C1(C)C

Computed Properties

• Exact Mass: 230.12665706g/mol
• Monoisotopic Mass: 230.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 81.9Ų

Additional information on methyl (4S)-3-(2S)-2-aminopropanoyl-2,2-dimethyl-1,3-oxazolidine-4-carboxylate

Methyl (4S)-3-(2S)-2-Aminopropanoyl-2,2-Dimethyl-1,3-Oxazolidine-4-Carboxylate: A Comprehensive Overview

Methyl (4S)-3-(2S)-2-Aminopropanoyl-2,2-Dimethyl-1,3-Oxazolidine-4-Carboxylate, with the CAS number 2580094-94-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an oxazolidine ring system and a methyl ester group. The stereochemistry of the molecule is particularly noteworthy, with the (4S) and (2S) configurations playing a critical role in its biological activity and potential applications.

The oxazolidine ring system is a five-membered heterocyclic structure that is commonly found in various bioactive compounds. In this compound, the oxazolidine ring is substituted with a 2-amino propanoyl group at the 3-position and a dimethyl group at the 2-position. This substitution pattern not only enhances the stability of the molecule but also contributes to its unique pharmacokinetic properties. Recent studies have shown that such substitutions can significantly influence the bioavailability and metabolic stability of drugs, making this compound a promising candidate for drug development.

The methyl ester group at the 4-position of the oxazolidine ring further adds to the complexity of this molecule. Ester groups are known to play a crucial role in modulating the solubility and permeability of drugs across biological membranes. In this case, the methyl ester group has been shown to enhance the lipophilicity of the compound, which is an essential property for drugs targeting specific biological pathways. Moreover, the ester group can undergo hydrolysis under physiological conditions, leading to the formation of carboxylic acid derivatives that may exhibit different biological activities.

Recent advancements in chiral synthesis have enabled researchers to efficiently synthesize this compound with high enantiomeric purity. The stereochemistry of this compound is critical for its biological activity, as minor changes in configuration can lead to significant differences in pharmacological effects. For instance, studies have demonstrated that the (4S) configuration is essential for optimal binding to target proteins, while deviations from this configuration can result in reduced efficacy or even antagonistic effects.

In terms of applications, Methyl (4S)-3-(2S)-2-Aminopropanoyl-2,2-Dimethyl-1,3-Oxazolidine-4-Carboxylate has shown potential as a lead compound in drug discovery programs targeting various therapeutic areas. Its unique structure allows it to interact with a wide range of biological targets, including enzymes, receptors, and ion channels. For example, recent research has highlighted its ability to inhibit certain proteases involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

Furthermore, this compound has been explored as a building block for more complex molecules with enhanced biological activity. By modifying substituents on the oxazolidine ring or altering the ester group, researchers can create derivatives with tailored properties suited for specific therapeutic applications. This modular approach to drug design has been instrumental in advancing our understanding of structure-activity relationships (SAR) in heterocyclic compounds.

From an analytical standpoint, Methyl (4S)-3-(2S)-2-Aminopropanoyl-2,2-Dimethyl-1,3-Oxazolidine-4-Carboxylate presents unique challenges due to its complex structure and stereochemistry. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are often employed to confirm its identity and purity. These methods are also critical for studying its degradation pathways under various conditions, which is essential for ensuring its stability during formulation and storage.

In conclusion,Methyl (4S)-3-(2S)-Aminopropanoyl-Dimethyl-Oxazolidine-Carboxylate represents a fascinating example of how structural complexity can be harnessed to create bioactive molecules with diverse applications. As research continues to uncover new insights into its properties and potential uses,CAS No 2580094-94-4 will undoubtedly remain at the forefront of chemical innovation.